Cas no 1695256-44-0 (2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid
• CAS No: 1695256-44-0
• MF: C₁₃H₂₅NO₆
• MW: 291.340704679489
• CID: 6158483
• PubChem ID: 103409961
• Update Time: 2025-06-20

2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid
• 1695256-44-0
• EN300-1298993
• 2-{[(tert-butoxy)carbonyl]amino}-5-(2-methoxyethoxy)pentanoic acid

• Inchi： 1S/C13H25NO6/c1-13(2,3)20-12(17)14-10(11(15)16)6-5-7-19-9-8-18-4/h10H,5-9H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： XCYUAFPIAUSJKU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCOCCOC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.16818752g/mol
• Monoisotopic Mass: 291.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.1Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic Acid (CAS No. 1695256-44-0)

2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid, identified by its CAS number 1695256-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its bifunctional nature, featuring both an amide-like moiety and an ether-based side chain, which makes it a versatile intermediate in the development of bioactive molecules.

The structure of 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid consists of a five-carbon chain with an amide group attached at the second carbon position and an ethoxy group linked at the fifth carbon. The presence of the tert-butoxy carbonyl (Boc) group enhances its stability and reactivity, making it a valuable building block in peptide synthesis and drug development. Additionally, the 2-methoxyethoxy substituent introduces polarity and solubility characteristics that are beneficial for biological applications.

In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry. The Boc-protected amine functionality allows for selective deprotection under mild conditions, facilitating the synthesis of complex peptides and proteins. This property is particularly crucial in the development of therapeutic agents where precision and control over reaction conditions are paramount.

One of the most compelling aspects of 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid is its role as a precursor in the synthesis of novel pharmacophores. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and improved pharmacokinetic profiles. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, showcasing its potential in addressing chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent studies have also highlighted the compound's utility in peptidomimetic chemistry. By incorporating modified side chains or altering the backbone structure, scientists have been able to create analogs with altered biological activities. These peptidomimetics exhibit promising results in preclinical trials for their ability to modulate protein-protein interactions without triggering off-target effects.

The Boc protection on the amine group is particularly noteworthy, as it provides a stable handle for further functionalization while maintaining the integrity of the overall molecule. This feature is especially valuable in multi-step syntheses where protecting groups must be selectively removed without affecting other sensitive functionalities. The 2-methoxyethoxy moiety further enhances this stability by contributing to solubility and reducing unwanted side reactions.

From a synthetic chemistry perspective, 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid serves as a versatile scaffold for exploring new synthetic pathways. Its compatibility with various coupling reactions, including amide bond formation and ether linkage creation, makes it an indispensable tool in organic synthesis laboratories. The compound's ability to undergo selective modifications allows chemists to tailor its properties for specific applications, whether it be for drug discovery or material science.

The pharmaceutical industry has taken note of these attributes, leading to increased demand for CAS No. 1695256-44-0 in research settings. Companies specializing in fine chemicals have optimized production processes to meet this demand, ensuring high purity and yield standards necessary for clinical applications. The compound's role as an intermediate has also spurred innovation in process chemistry, with researchers developing more efficient synthetic routes that minimize waste and reduce environmental impact.

Looking ahead, the future prospects for 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid appear bright, particularly as drug development continues to evolve towards more targeted and personalized therapies. Its structural versatility makes it well-suited for generating libraries of compounds that can be screened for novel biological activities. Furthermore, advancements in computational chemistry are expected to accelerate the design and optimization of derivatives based on this core structure.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(2-methoxyethoxy)pentanoic acid (CAS No. 1695256-44-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a key intermediate in peptide synthesis and drug development underscores its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of synthetic and pharmaceutical innovation for years to come.